Cas no 1215121-73-5 (tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 1215121-73-5
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.31
• MDL: MFCD11976774
• CID: 5023026
• PubChem ID: 23560820
• Update Time: 2025-05-20

tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(hydroxymethyl)-4-methylthiazol-2-ylcarbamate
• tert-butyl 5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate
• Carbamic acid, N-[5-(hydroxymethyl)-4-methyl-2-thiazolyl]-, 1,1-dimethylethyl ester
• (5-Hydroxymethyl-4-methyl-thiazol-2-yl)-carbamic acid tert-butyl ester
• tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

• MDL： MFCD11976774
• Inchi： 1S/C10H16N2O3S/c1-6-7(5-13)16-8(11-6)12-9(14)15-10(2,3)4/h13H,5H2,1-4H3,(H,11,12,14)
• InChI Key： IUKJGZQDJHHXDK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC(C)=C(CO)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate

Professional Introduction to Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 1215121-73-5)

Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate, a compound with the chemical identifier CAS No. 1215121-73-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring a tert-butyl group and a N-5-(hydroxymethyl) moiety attached to a 4-methyl-1,3-thiazol-2-ylcarbamate backbone, positions it as a promising candidate for further investigation in medicinal chemistry.

The thiazole core is a heterocyclic compound that has been extensively studied for its pharmacological properties. Thiazole derivatives are known for their role in various biological processes, including antimicrobial, anti-inflammatory, and antiviral activities. The introduction of functional groups such as the hydroxymethyl and carbamate units enhances the compound's potential to interact with biological targets, thereby increasing its pharmacological efficacy.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds for therapeutic purposes. The unique structural features of Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate make it an attractive subject for further exploration. Specifically, the presence of the tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Meanwhile, the N-5-(hydroxymethyl) group introduces a polar hydroxyl moiety that can enhance binding affinity to biological receptors.

The carbamate functionality at the 2-position of the thiazole ring is particularly noteworthy. Carbamate groups are known to exhibit versatile biological activities, including neuroprotective and anti-cancer properties. This suggests that Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate may possess multiple pharmacological effects, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of thiazole derivatives in addressing various diseases. For instance, research has demonstrated that certain thiazole compounds can inhibit enzymes involved in inflammation and oxidative stress pathways. Given these findings, Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate could potentially be developed into a therapeutic agent for conditions such as arthritis or neurodegenerative disorders.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex thiazole core structure. The introduction of the tert-butyl, N-5-(hydroxymethyl), and carbamate groups further complicates the synthesis but also enhances the compound's potential pharmacological properties.

In vitro studies have begun to explore the biological activity of Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate. Preliminary results indicate that this compound exhibits promising effects on various cellular pathways. For example, it has shown inhibitory activity against certain enzymes implicated in cancer progression. Additionally, its interaction with biological receptors suggests potential applications in central nervous system disorders.

The development of new pharmaceuticals relies heavily on understanding how molecules interact with biological systems at the molecular level. Computational methods such as molecular docking and molecular dynamics simulations are increasingly used to predict binding affinities and understand binding mechanisms. These tools can help researchers optimize the structure of Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate to improve its pharmacological properties.

The future prospects for Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate are bright given its unique structural features and promising preliminary results. Further research is needed to fully elucidate its mechanism of action and assess its potential for therapeutic use. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible medical benefits.

In conclusion, Tert-butyl N-5-(hydroxymethyl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 1215121-73-5) represents a significant advancement in pharmaceutical chemistry. Its complex structure and diverse functional groups position it as a promising candidate for drug development. Ongoing research aims to unlock its full potential by exploring its biological activities and optimizing its pharmacological properties.